molecular formula C28H22FN5O4 B12187993 C28H22FN5O4

C28H22FN5O4

Cat. No.: B12187993
M. Wt: 511.5 g/mol
InChI Key: MEBCJXUJHIHIQW-UHFFFAOYSA-N
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Description

The compound with the molecular formula C28H22FN5O4 is a complex organic molecule that has garnered interest in various scientific fields due to its unique chemical properties and potential applications. This compound is characterized by its intricate structure, which includes multiple functional groups that contribute to its reactivity and versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of C28H22FN5O4 typically involves multi-step organic reactions. One common approach is the condensation of specific aromatic aldehydes with amines, followed by cyclization and functional group modifications. The reaction conditions often require controlled temperatures, specific catalysts, and solvents to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of This compound may involve large-scale batch reactors where the reactants are combined under optimized conditions. The use of continuous flow reactors can also enhance efficiency and scalability. Purification processes such as recrystallization, chromatography, and distillation are employed to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions

C28H22FN5O4: undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophilic or electrophilic substitution reactions can occur, where functional groups are replaced by others.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Halogenating agents like thionyl chloride or bromine.

Major Products

The major products formed from these reactions depend on the specific functional groups involved. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

C28H22FN5O4: has a wide range of applications in scientific research:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Investigated for its potential as a biochemical probe or inhibitor.

    Medicine: Explored for its therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of advanced materials and catalysts.

Mechanism of Action

The mechanism by which C28H22FN5O4 exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can modulate biological pathways by binding to active sites or altering the conformation of target molecules, thereby influencing their activity.

Comparison with Similar Compounds

C28H22FN5O4: can be compared with other similar compounds to highlight its uniqueness:

    Similar Compounds: Compounds with similar structures may include those with analogous functional groups or ring systems.

    Uniqueness: The presence of specific substituents, such as fluorine atoms or particular aromatic rings, can confer unique reactivity and selectivity to .

Properties

Molecular Formula

C28H22FN5O4

Molecular Weight

511.5 g/mol

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-7-[(4-fluorophenyl)methyl]-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

InChI

InChI=1S/C28H22FN5O4/c1-16-3-2-10-33-25(16)32-26-21(28(33)36)12-20(24(30)34(26)14-17-4-7-19(29)8-5-17)27(35)31-13-18-6-9-22-23(11-18)38-15-37-22/h2-12,30H,13-15H2,1H3,(H,31,35)

InChI Key

MEBCJXUJHIHIQW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=C(C=C4)F)C(=O)NCC5=CC6=C(C=C5)OCO6

Origin of Product

United States

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